Cas no 18305-60-7 (Di-tert-butyl maleate)

• Product Name: Di-tert-butyl maleate
• CAS No: 18305-60-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD23381095
• CID: 850602
• PubChem ID: 5365124
• Update Time: 2025-05-21

Di-tert-butyl maleate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl Maleate
• 2-Butenedioic acid (2Z)-, bis(1,1-dimethylethyl) ester
• Bis(2-methyl-2-propanyl) (2Z)-2-butenedioate
• Maleic acid, di-t-butyl ester
• ditert-butyl (Z)-but-2-enedioate
• AK119579
• NSC134487
• di-(2-methyl-2-propyl) maleate
• MSVGHYYKWDQHFV-FPLPWBNLSA-N
• Di(tert-butyl) (2Z)-2-butenedioate #
• AB0063559
• ST2419218
• AX8244995
• 1,4-di-tert-butyl (2Z)-but-2-enedioate
• Z4321
• NS00096103
• Di-tert-butylmaleate
• CS-W003918
• DS-2824
• NSC-134487
• (Z)-2-Butenedioic Acid Bis(1,1-dimethylethyl) Ester; Maleic Acid Di-tert-butyl Ester
• MFCD23381095
• AKOS016010621
• DB-319243
• DTXSID50880692
• SCHEMBL375029
• 18305-60-7
• Di-tert-butyl maleate

• MDL： MFCD23381095
• Inchi： 1S/C12H20O4/c1-11(2,3)15-9(13)7-8-10(14)16-12(4,5)6/h7-8H,1-6H3/b8-7-
• InChI Key： MSVGHYYKWDQHFV-FPLPWBNLSA-N
• SMILES： O(C(/C=C\C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 273.2±13.0°C at 760 mmHg

Di-tert-butyl maleate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on Di-tert-butyl maleate

Di-tert-butyl Maleate (CAS No. 18305-60-7): A Comprehensive Overview

Di-tert-butyl maleate, also known by its CAS number 18305-60-7, is a versatile organic compound with significant applications in various industries. This compound, chemically classified as a diester of maleic acid, has garnered attention for its unique properties and wide-ranging utility. Recent advancements in polymer science and material engineering have further highlighted its potential in enhancing the performance of materials across different sectors.

The molecular structure of di-tert-butyl maleate consists of a maleic acid backbone with two tert-butyl groups attached to the oxygen atoms of the ester functional groups. This structure contributes to its stability and reactivity under various chemical conditions. The compound is typically synthesized through the esterification of maleic anhydride with tert-butanol, a process that ensures high purity and consistency in industrial production.

Recent studies have explored the role of di-tert-butyl maleate as a crosslinking agent in polymer systems. Its ability to form strong intermolecular bonds has been leveraged to improve the mechanical properties of polymers, such as tensile strength and thermal stability. For instance, research published in 2023 demonstrated that incorporating di-tert-butyl maleate into polyurethane formulations significantly enhanced their resistance to environmental stress cracking.

In addition to its role in polymer modification, di-tert-butyl maleate has found applications in the coatings industry. Its excellent compatibility with various resins and binders makes it an ideal additive for improving film adhesion and durability. A 2022 study highlighted its use as a reactive diluent in epoxy coatings, where it not only reduced viscosity but also enhanced curing efficiency.

The compound's unique properties also extend to its use as a plasticizer in certain materials. By incorporating di-tert-butyl maleate, manufacturers can achieve better flexibility and elongation properties in plastics without compromising their structural integrity. This application has been particularly valuable in the production of flexible packaging materials and automotive components.

Furthermore, recent research has focused on the potential of di-tert-butyl maleate as a precursor for advanced materials such as nanocomposites. Its ability to act as both a coupling agent and a reinforcing filler has opened new avenues for developing lightweight yet durable materials for aerospace and electronics applications.

From an environmental perspective, the synthesis and application of di-tert-butyl maleate have been optimized to minimize ecological impact. Modern production processes now incorporate green chemistry principles, ensuring efficient resource utilization and reduced waste generation.

In conclusion, di-tert-butyl maleate (CAS No. 18305-60-7) stands out as a multifaceted compound with immense potential across diverse industries. Its adaptability, coupled with ongoing innovations in material science, positions it as a key player in advancing technological solutions for the future.